Cas no 1354950-83-6 (4-amino-1-(2-phenoxyethyl)pyrrolidin-2-one hydrochloride)

• Product Name: 4-amino-1-(2-phenoxyethyl)pyrrolidin-2-one hydrochloride
• CAS No: 1354950-83-6
• MF: C₁₂H₁₇ClN₂O₂
• MW: 256.728582143784
• MDL: MFCD20233611
• CID: 4592412
• Update Time: 2025-10-28

4-amino-1-(2-phenoxyethyl)pyrrolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2-phenoxyethyl)pyrrolidin-2-one hydrochloride

• MDL： MFCD20233611
• Inchi： 1S/C12H16N2O2.ClH/c13-10-8-12(15)14(9-10)6-7-16-11-4-2-1-3-5-11;/h1-5,10H,6-9,13H2;1H
• InChI Key： IQICPMLBHPSSTD-UHFFFAOYSA-N
• SMILES： C(N1CC(N)CC1=O)COC1C=CC=CC=1.Cl

Computed Properties

• Exact Mass: 256.098
• Monoisotopic Mass: 256.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2

Additional information on 4-amino-1-(2-phenoxyethyl)pyrrolidin-2-one hydrochloride

Introduction to 4-amino-1-(2-phenoxyethyl)pyrrolidin-2-one hydrochloride (CAS No. 1354950-83-6)

4-amino-1-(2-phenoxyethyl)pyrrolidin-2-one hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1354950-83-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidinone class of molecules, which has been extensively studied for its potential biological activities. The structural features of this molecule, particularly the presence of an amino group, a phenoxyethyl side chain, and a pyrrolidinone core, make it a versatile scaffold for further chemical modifications and biological evaluations.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its application in drug formulation and delivery systems. This property has made it a valuable candidate for preclinical and clinical studies aimed at developing novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymatic and receptor pathways involved in human diseases. The 4-amino-1-(2-phenoxyethyl)pyrrolidin-2-one hydrochloride scaffold has shown promise in modulating several key biological targets, including kinases and other enzymes implicated in cancer progression, inflammation, and neurodegenerative disorders. Its ability to interact with these targets suggests potential therapeutic applications in treating a wide range of diseases.

One of the most compelling aspects of this compound is its structural flexibility, which allows for the design of derivatives with enhanced pharmacological properties. For instance, modifications to the phenoxyethyl side chain can influence the compound's metabolic stability, bioavailability, and binding affinity to biological targets. Such structural optimization is crucial for developing drug candidates that exhibit high efficacy and minimal side effects.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and evaluation of novel analogs of 4-amino-1-(2-phenoxyethyl)pyrrolidin-2-one hydrochloride. These computational tools have enabled researchers to predict the binding modes of the compound with various biological targets with high accuracy, thereby accelerating the drug discovery process. Additionally, high-throughput screening techniques have been employed to identify lead compounds that exhibit desirable pharmacological profiles.

The synthesis of 4-amino-1-(2-phenoxyethyl)pyrrolidin-2-one hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the pyrrolidinone ring through cyclization reactions, followed by functionalization of the amino group and introduction of the phenoxyethyl side chain. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been utilized to improve reaction efficiency and selectivity.

The pharmacological evaluation of 4-amino-1-(2-phenoxyethyl)pyrrolidin-2-one hydrochloride has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit the activity of specific kinases involved in cancer cell proliferation. Furthermore, preclinical studies in animal models have shown that this compound exhibits anti-inflammatory effects by modulating cytokine production and immune cell function. These findings suggest that 4-amino-1-(2-phenoxyethyl)pyrrolidin-2-one hydrochloride may be a valuable therapeutic agent for treating inflammatory diseases and cancer.

One notable feature of this compound is its potential to cross the blood-brain barrier (BBB), which is essential for treating neurological disorders. Studies using cell culture models have shown that 4-amino-1-(2-phenoxyethyl)pyrrolidin-2-one hydrochloride can effectively penetrate the BBB, suggesting its feasibility for treating central nervous system (CNS) diseases such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand the mechanisms underlying BBB penetration and to optimize formulations for CNS delivery.

The development of novel drug candidates often involves collaboration between academic researchers and pharmaceutical companies. The case of 4-amino-1-(2-phenoxyethyl)pyrrolidin-2-one hydrochloride exemplifies this collaborative approach. Academic institutions have played a crucial role in discovering new leads through basic research, while pharmaceutical companies have provided resources for scaling up synthesis and conducting preclinical studies. This synergy has been instrumental in advancing promising compounds like 4-amino-1-(2-phenoxyethyl)pyrrolidin-2-one hydrochloride towards clinical development.

In conclusion,4-amino-1-(2-phenoxyethyl)pyrrolidin-2-one hydrochloride (CAS No. 1354950-83-6) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique chemical properties make it a valuable scaffold for developing novel therapeutic agents targeting various human diseases. Ongoing research efforts are focused on optimizing its pharmacological properties, improving synthetic methodologies, and exploring new treatment modalities for neurological disorders.